molecular formula C24H27NO6S B281466 Ethyl 5-{butyryl[(2,5-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate

Ethyl 5-{butyryl[(2,5-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate

Cat. No. B281466
M. Wt: 457.5 g/mol
InChI Key: JRNZJZZLODSOHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 5-{butyryl[(2,5-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate is a chemical compound that belongs to the class of benzofuran derivatives. It is also known as BDA-410, and it has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of Ethyl 5-{butyryl[(2,5-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate involves the inhibition of PDE4, which leads to an increase in the intracellular levels of cyclic adenosine monophosphate (cAMP). The increased levels of cAMP, in turn, activate protein kinase A (PKA), which is involved in the regulation of various cellular processes such as gene expression, cell proliferation, and apoptosis.
Biochemical and Physiological Effects:
Ethyl 5-{butyryl[(2,5-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate has been shown to exhibit several biochemical and physiological effects. It has been reported to exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). It has also been shown to exhibit neuroprotective activity by reducing the production of reactive oxygen species (ROS) and inhibiting the activation of microglial cells, which are involved in the pathogenesis of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of Ethyl 5-{butyryl[(2,5-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate is its potent inhibitory activity against PDE4, which makes it a valuable tool for studying the role of cAMP signaling in various cellular processes. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

There are several potential future directions for research on Ethyl 5-{butyryl[(2,5-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate. One possible direction is to investigate its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and psoriasis. Another direction is to study its potential as a neuroprotective agent for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to explore its potential as a tool for studying the role of cAMP signaling in various cellular processes.

Synthesis Methods

The synthesis of Ethyl 5-{butyryl[(2,5-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate involves several steps. The first step involves the protection of the carboxylic acid group of 2-methylbenzofuran-3-carboxylic acid using ethyl chloroformate. The second step involves the reaction of the protected compound with butyric anhydride in the presence of a base such as triethylamine. The third step involves the deprotection of the carboxylic acid group using sodium hydroxide, followed by the reaction of the resulting compound with 2,5-dimethylphenylsulfonyl chloride in the presence of a base such as potassium carbonate. Finally, the product is obtained by the esterification of the resulting compound with ethanol in the presence of a catalyst such as p-toluenesulfonic acid.

Scientific Research Applications

Ethyl 5-{butyryl[(2,5-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate has several potential applications in scientific research. It has been shown to exhibit potent inhibitory activity against several enzymes, including phosphodiesterase 4 (PDE4), which is involved in the regulation of various physiological processes such as inflammation, immune response, and memory. It has also been reported to exhibit potent anti-inflammatory activity in various animal models of inflammation, suggesting its potential use as a therapeutic agent for inflammatory diseases.

properties

Molecular Formula

C24H27NO6S

Molecular Weight

457.5 g/mol

IUPAC Name

ethyl 5-[butanoyl-(2,5-dimethylphenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate

InChI

InChI=1S/C24H27NO6S/c1-6-8-22(26)25(32(28,29)21-13-15(3)9-10-16(21)4)18-11-12-20-19(14-18)23(17(5)31-20)24(27)30-7-2/h9-14H,6-8H2,1-5H3

InChI Key

JRNZJZZLODSOHR-UHFFFAOYSA-N

SMILES

CCCC(=O)N(C1=CC2=C(C=C1)OC(=C2C(=O)OCC)C)S(=O)(=O)C3=C(C=CC(=C3)C)C

Canonical SMILES

CCCC(=O)N(C1=CC2=C(C=C1)OC(=C2C(=O)OCC)C)S(=O)(=O)C3=C(C=CC(=C3)C)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.